Cas no 36301-70-9 (L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-)

• Product Name: L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-
• CAS No: 36301-70-9
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• MDL: MFCD20487720
• CID: 1478759
• PubChem ID: 10880672
• Update Time: 2025-06-09

L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-
• N-(tert-butoxycarbonyl)-(L)-proline-(L)-alanine
• F79624
• 36301-70-9
• (2S)-2-{[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]formamido}propanoic acid
• A1-03317
• (2S)-2-[[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]amino]propanoic Acid
• 1-Boc-L-prolyl-L-alanine
• (2S)-2-{[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]formamido}propanoic acid
• (s)-2-[(s)-1-carboxyethylcarbamoyl]pyrrolidine-1-carboxylic acid t-butyl ester

• MDL： MFCD20487720
• Inchi： 1S/C13H22N2O5/c1-8(11(17)18)14-10(16)9-6-5-7-15(9)12(19)20-13(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,16)(H,17,18)/t8-,9-/m0/s1
• InChI Key： CYRRXYLLNDVBCL-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 286.15296
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.94